Cas no 56305-04-5 (2H-1-Benzopyran-2-carboxylic acid,3,4-dihydro-6-hydroxy-2,5,7,8-tetramethyl-)

• Product name: 2H-1-Benzopyran-2-carboxylic acid,3,4-dihydro-6-hydroxy-2,5,7,8-tetramethyl-
• CAS No: 56305-04-5
• MF: C₁₄H₁₈O₄
• MW: 250.29032
• CID: 349273

2H-1-Benzopyran-2-carboxylic acid,3,4-dihydro-6-hydroxy-2,5,7,8-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-carboxylic acid,3,4-dihydro-6-hydroxy-2,5,7,8-tetramethyl-
• 6-HYDROXY-2,5,7,8-TETRAMETHYLCHROMAN-2-CARBOXYLIC ACID
• TROLOX
• 2-carboxy-6-hydroxy-2,5,7,8-tetramethylchroman
• 6-hydroxy-2,2,7,8-tetramethylchroman-2-carboxylic acid
• 6-hydroxy-2,5,7,8-tetramethyl-chroman-2-carboxylic acid
• 6-hydroxy-3,4-dihydro-2,5,7,8-tetramethyl-2H-1-benzopyran-2-carboxylic acid

• Inchi： InChI=1S/C14H18O4/c1-7-8(2)12-10(9(3)11(7)15)5-6-14(4,18-12)13(16)17/h15H,5-6H2,1-4H3,(H,16,17)
• InChI Key： GLEVLJDDWXEYCO-UHFFFAOYSA-N
• SMILES： OC1=C(C)C2CCC(C)(C(O)=O)OC=2C(C)=C1C

Computed Properties

• Exact Mass: 250.12100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: powder
• Melting Point: 187-189 °C(lit.)
• PSA: 66.76000
• LogP: 2.48570
• Solubility: Slightly dissolved

2H-1-Benzopyran-2-carboxylic acid,3,4-dihydro-6-hydroxy-2,5,7,8-tetramethyl- Security Information

• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：DJ2273000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38